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Abstract

Oxycarboxin, a systemic fungicide belonging to the oxathiin carboxamide group, has been a
significant tool in the management of fungal diseases in various crops, particularly those
caused by rust and smut fungi. Its efficacy stems from its ability to be absorbed by the plant
and translocated within its vascular system, providing both protective and curative action
against pathogens. This technical guide provides an in-depth analysis of the systemic
fungicidal activity of oxycarboxin, detailing its mechanism of action, uptake and translocation
within plants, and metabolic fate. The document summarizes key quantitative data on its
efficacy, presents detailed experimental protocols for its evaluation, and visualizes the
underlying biological and experimental processes.

Mechanism of Action

Oxycarboxin's primary mode of action is the inhibition of succinate dehydrogenase (SDH), a
crucial enzyme in the mitochondrial electron transport chain (respiratory complex 1) of fungi.[1]
By targeting SDH, oxycarboxin disrupts the tricarboxylic acid (TCA) cycle and cellular
respiration, leading to a cessation of energy production and ultimately, fungal cell death.[1]
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The following diagram illustrates the signaling pathway of oxycarboxin's inhibitory action on
succinate dehydrogenase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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